Cas no 2098016-36-3 (2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2098016-36-3
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5725328
• PubChem ID: 121213891
• Update Time: 2025-10-09

2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026724367
• 2098016-36-3
• 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile
• F2198-5646
• 1H-Pyrazole-1-acetonitrile, 4-(2-hydroxyethyl)-3-(3-thienyl)-

• Inchi： 1S/C11H11N3OS/c12-3-4-14-7-9(1-5-15)11(13-14)10-2-6-16-8-10/h2,6-8,15H,1,4-5H2
• InChI Key： FHYXJDLWCVVUJJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CN(CC#N)N=1)CCO

Computed Properties

• Exact Mass: 233.06228316g/mol
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 431.8±45.0 °C(Predicted)
• pka: 14.67±0.10(Predicted)

Additional information on 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098016-36-3)

In the realm of organic chemistry and pharmaceutical research, 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2098016-36-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and thiophene moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydroxyethyl and acetonitrile functional groups contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel heterocyclic compounds, which are pivotal in designing kinase inhibitors and anti-inflammatory agents. Given the growing demand for small-molecule therapeutics, 2098016-36-3 is frequently discussed in forums and publications focused on medicinal chemistry optimization.

From a material science perspective, the thiophene ring in 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile offers electronic properties that are exploitable in organic semiconductors and conductive polymers. This aligns with current trends in green energy and flexible electronics, where researchers seek sustainable alternatives to traditional materials. Searches for "thiophene derivatives in electronics" or "pyrazole-based drug design" often lead to discussions involving this compound.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 2098016-36-3, ensuring purity and consistency for industrial applications. The compound's solubility in polar solvents like DMSO and methanol further broadens its utility in laboratory settings. FAQs like "How to synthesize 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile?" or "What are the spectroscopic properties of CAS 2098016-36-3?" reflect the practical queries surrounding its use.

In conclusion, 2-(4-(2-hydroxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile represents a multifaceted compound with promising applications across pharmaceuticals, materials engineering, and chemical synthesis. Its relevance to cutting-edge research ensures its continued prominence in scientific literature and patent filings. For those exploring structure-activity relationships or molecular design, this compound offers a compelling case study in innovation.